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Compound Name: DNA31

Cat. No.: B10824799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
DNA31 is a potent inhibitor of RNA polymerase.[1][2][3] This technical guide provides a

summary of the currently available information on DNA31, including its chemical properties. At

present, detailed experimental data, comprehensive biological activity, and specific signaling

pathways associated with DNA31 are not extensively documented in publicly available

scientific literature. This document serves to consolidate the existing information from chemical

suppliers and provides a foundation for future research endeavors.

Chemical Properties
DNA31 is a complex organic molecule with a high molecular weight. Its chemical formula is

C48H58N4O13, and it has a molecular weight of 898.99 g/mol .[1][2] The compound is

identified by the CAS number 845626-57-5.[1][2] It is typically supplied as a solid, with a color

ranging from brown to black.[1][2]

Table 1: Chemical and Physical Properties of DNA31
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Property Value Reference

Molecular Formula C48H58N4O13 [1][2]

Molecular Weight 898.99 g/mol [1][2]

CAS Number 845626-57-5 [1][2]

Appearance Solid [1][2]

Color Brown to black [1][2]

Purity ≥95%
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Biological Activity
DNA31 is characterized as a potent inhibitor of RNA polymerase.[1][2][3] RNA polymerase is a

crucial enzyme responsible for the transcription of DNA into RNA, a fundamental process in

gene expression. By inhibiting this enzyme, DNA31 can disrupt the synthesis of RNA, thereby

affecting a wide range of cellular processes. However, specific details regarding its inhibitory

concentration (IC50), the specific types of RNA polymerases it targets (e.g., bacterial,

eukaryotic), and its broader biological effects have not been detailed in the available literature.

Mechanism of Action
The precise mechanism by which DNA31 inhibits RNA polymerase is not yet elucidated in

publicly accessible research. Generally, RNA polymerase inhibitors can act through various

mechanisms, such as binding to the active site of the enzyme, interfering with the binding of

the DNA template, or preventing the elongation of the RNA transcript. Further investigation is

required to determine the specific mode of action for DNA31.
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Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological evaluation of

DNA31 are not available in the public domain. For researchers interested in working with this

compound, the following general procedures for handling and solubilization are recommended

based on supplier information.

Solubility and Stock Solution Preparation
DNA31 is soluble in dimethyl sulfoxide (DMSO).[1][2] To prepare a stock solution, the following

steps can be taken:

Solvent: Use freshly opened, anhydrous DMSO to avoid hygroscopic effects that can impact

solubility.[1][2]

Concentration: For a 5 mg/mL stock solution (5.56 mM), dissolve the appropriate mass of

DNA31 in DMSO.[1][2] The process may require ultrasonic agitation and warming to 60°C to

achieve complete dissolution.[1][2]

Storage: Store the stock solution in aliquots at -80°C for up to 6 months or at -20°C for up to

1 month to prevent degradation from repeated freeze-thaw cycles.[1][2]

Table 2: Stock Solution Preparation Examples

Desired
Concentration

Mass of DNA31 for
1 mL

Mass of DNA31 for
5 mL

Mass of DNA31 for
10 mL

1 mM 0.899 mg 4.495 mg 8.99 mg

5 mM 4.495 mg 22.475 mg 44.95 mg

Calculations are based on a molecular weight of 898.99 g/mol .

Signaling Pathways and Experimental Workflows
As of the date of this document, there is no published research detailing the specific signaling

pathways affected by DNA31 or established experimental workflows for its investigation. Given
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its function as an RNA polymerase inhibitor, it is plausible that DNA31 could impact numerous

cellular signaling pathways that are dependent on active gene transcription.

To illustrate a general workflow for characterizing a novel RNA polymerase inhibitor, the

following conceptual diagram is provided.

Compound Synthesis & Characterization In Vitro Assays Cell-Based Assays Pathway & Mechanism Elucidation

Synthesis of DNA31 Purification (e.g., HPLC) Structural Characterization (NMR, MS) RNA Polymerase Activity Assay Direct Binding Assay (e.g., SPR) Enzyme Kinetics Cell Viability/Cytotoxicity Assay Global Transcription Assay (e.g., EU incorporation) Gene Expression Analysis (qPCR, RNA-seq) Signaling Pathway Analysis Target Identification & Validation

Click to download full resolution via product page

A conceptual workflow for the characterization of a novel RNA polymerase inhibitor like DNA31.

Conclusion and Future Directions
DNA31 is identified as a potent inhibitor of RNA polymerase, with its basic chemical properties

established. However, a significant gap exists in the scientific literature regarding its biological

activity, mechanism of action, and effects on cellular pathways. The information presented in

this guide is based on data from chemical suppliers and serves as a starting point for further

research.

Future investigations should focus on:

Determining the IC50 and selectivity of DNA31 against various RNA polymerases.

Elucidating the precise molecular mechanism of inhibition.

Evaluating its efficacy and toxicity in cellular and in vivo models.

Identifying the downstream signaling pathways modulated by DNA31-mediated RNA

polymerase inhibition.

Such studies are essential to unlock the full potential of DNA31 as a research tool or a

therapeutic lead.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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